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Compound of Interest

Compound Name: Oxibendazole-d7

Cat. No.: B580243

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and
application of Oxibendazole-d7 as an analytical standard. It is designed to assist researchers,
scientists, and drug development professionals in sourcing and utilizing this stable isotope-
labeled internal standard for quantitative analysis.

Commercial Availability

Oxibendazole-d7 is commercially available as an analytical standard from specialized
chemical suppliers. A prominent supplier is Sigma-Aldrich, which offers the standard under their
VETRANAL® product line.

Quantitative Data Summary

The following table summarizes the typical specifications for Oxibendazole-d7 analytical
standard. Users should always refer to the lot-specific Certificate of Analysis (COA) provided by
the supplier for precise data.
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Parameter Specification Supplier Product Code
Product Name Oxibendazole-d7 Sigma-Aldrich 32737
VETRANAL®,
Grade ) Sigma-Aldrich 32737
analytical standard
CAS Number 1173019-44-7 Sigma-Aldrich 32737
Empirical Formula C12D7HsN303 Sigma-Aldrich 32737
Molecular Weight 256.31 g/mol Sigma-Aldrich 32737
Mass Shift M+7 Sigma-Aldrich 32737
Format Neat (Solid) Sigma-Aldrich 32737
. Refer to lot-specific ) )
Purity Sigma-Aldrich 32737
COA
) ) Refer to lot-specific ) )
Isotopic Enrichment Sigma-Aldrich 32737

COA

Experimental Protocol: Quantification of
Oxibendazole in Milk using UPLC-MS/MS

Oxibendazole-d7 is frequently used as an internal standard for the accurate quantification of
oxibendazole residues in complex matrices like milk. The following is a representative protocol
synthesized from established methodologies for the analysis of veterinary drug residues.[1][2]

[3114]

Materials and Reagents

Oxibendazole analytical standard

Oxibendazole-d7 analytical standard (Internal Standard)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)
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Ultrapure water

Milk sample

QUEChERS extraction salts

Solid Phase Extraction (SPE) cartridges (if required for cleanup)

Standard Solution Preparation

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Oxibendazole and
Oxibendazole-d7 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Serially dilute the primary stock solutions with a suitable solvent
(e.g., methanol or acetonitrile) to prepare a series of working standard solutions for
calibration curves.

Internal Standard Spiking Solution: Prepare a working solution of Oxibendazole-d7 at a
fixed concentration to be spiked into all samples, calibrators, and quality controls.

Sample Preparation (QUEChERS Extraction)

Sample Fortification: Add a known volume of the Oxibendazole-d7 internal standard spiking
solution to a measured volume or weight of the milk sample.

Extraction: Add acetonitrile to the milk sample, followed by the QUEChERS extraction salts.
Vortex vigorously to ensure thorough mixing and extraction of the analytes into the organic
layer.

Centrifugation: Centrifuge the sample to separate the organic and aqueous layers and
precipitate proteins and other matrix components.

Cleanup (d-SPE): Transfer an aliquot of the supernatant (acetonitrile layer) to a dispersive
SPE (d-SPE) tube containing sorbents to remove interfering matrix components like lipids.
Vortex and centrifuge.

Final Extract: Collect the supernatant for UPLC-MS/MS analysis.
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UPLC-MS/MS Analysis

e UPLC Column: A reversed-phase C18 column is typically used for separation.[2][5]

» Mobile Phase: A gradient elution with mobile phases consisting of water with formic acid and

acetonitrile with formic acid is common.

e Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive
electrospray ionization (ESI+) mode is used for detection.

o MRM Transitions: Monitor specific multiple reaction monitoring (MRM) transitions for both
Oxibendazole and Oxibendazole-d7.

Compound Precursor lon (m/z) Product lon (m/z)
Oxibendazole [Value] [Value]
Oxibendazole-d7 [Value + 7] [Value]

Note: The exact m/z values for precursor and product ions should be optimized in the

laboratory.

Data Analysis

Quantify the concentration of Oxibendazole in the sample by calculating the peak area ratio of
the analyte to the internal standard (Oxibendazole-d7) and comparing it against a calibration

curve constructed from the standards.

Visualized Workflows and Pathways

The following diagrams illustrate key processes related to the use of Oxibendazole-d7

analytical standard.
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Caption: Workflow for sourcing and using Oxibendazole-d7.
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Caption: QUEChERS extraction workflow for milk samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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